Cas no 1536127-17-9 (4-BROMO-3-CHLORO-5-(CHLOROSULFONYL)BENZOIC ACID)

• Product Name: 4-BROMO-3-CHLORO-5-(CHLOROSULFONYL)BENZOIC ACID
• CAS No: 1536127-17-9
• MF: C₇H₃BrCl₂O₄S
• MW: 333.971318483353
• MDL: MFCD24080234
• CID: 5244269
• Update Time: 2025-06-14

4-BROMO-3-CHLORO-5-(CHLOROSULFONYL)BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-3-chloro-5-(chlorosulfonyl)-
• 4-BROMO-3-CHLORO-5-(CHLOROSULFONYL)BENZOIC ACID

• MDL： MFCD24080234
• Inchi： 1S/C7H3BrCl2O4S/c8-6-4(9)1-3(7(11)12)2-5(6)15(10,13)14/h1-2H,(H,11,12)
• InChI Key： VYTUCUCHKGOCNJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(Cl)(=O)=O)=C(Br)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-BROMO-3-CHLORO-5-(CHLOROSULFONYL)BENZOIC ACID

Recent Advances in the Application of 4-Bromo-3-chloro-5-(chlorosulfonyl)benzoic Acid (CAS: 1536127-17-9) in Chemical Biology and Pharmaceutical Research

4-Bromo-3-chloro-5-(chlorosulfonyl)benzoic acid (CAS: 1536127-17-9) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its reactive sulfonyl chloride and carboxylic acid functional groups, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors, covalent protein modifiers, and as a precursor for sulfonamide-based therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of 1536127-17-9 in the synthesis of selective kinase inhibitors. Researchers utilized its reactive sites to develop covalent inhibitors targeting Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of autoimmune diseases. The chlorosulfonyl group proved particularly valuable for creating irreversible binding motifs that enhance drug-target residence time.

In chemical biology, this compound has emerged as a valuable tool for protein labeling studies. A Nature Chemical Biology publication (2024) detailed its use in developing sulfonyl fluoride probes for activity-based protein profiling (ABPP). The 4-bromo-3-chloro substitution pattern was found to significantly influence the reactivity and selectivity of these probes toward serine hydrolases, opening new avenues for proteome-wide studies of enzyme function.

Recent synthetic methodology developments have expanded the utility of 4-bromo-3-chloro-5-(chlorosulfonyl)benzoic acid. A 2024 ACS Catalysis report described a novel palladium-catalyzed cross-coupling strategy that preserves the sensitive sulfonyl chloride functionality while enabling arylation at the bromo position. This advancement addresses previous synthetic challenges and expands the structural diversity accessible from this key intermediate.

Pharmacological studies have revealed interesting structure-activity relationships for derivatives of 1536127-17-9. Research published in European Journal of Medicinal Chemistry (2023) demonstrated that sulfonamide derivatives exhibit potent carbonic anhydrase inhibition, with the chloro and bromo substituents playing crucial roles in isoform selectivity. These findings suggest potential applications in glaucoma and cancer therapy.

The compound's safety profile and handling considerations have also been investigated. Recent toxicological assessments indicate that while 4-bromo-3-chloro-5-(chlorosulfonyl)benzoic acid requires careful handling due to its reactive nature, it demonstrates favorable stability profiles when stored under appropriate conditions (dry, inert atmosphere at -20°C). These practical insights facilitate its broader adoption in research settings.

Looking forward, the unique reactivity pattern of 1536127-17-9 continues to inspire innovative applications. Current research directions include its incorporation into PROTAC molecules (proteolysis targeting chimeras) and as a building block for covalent fragment-based drug discovery. The compound's ability to serve as a bifunctional linker makes it particularly valuable in these emerging therapeutic modalities.